Cas no 73839-20-0 (tert-Butyl 6-Hydroxyhexanoate)

tert-Butyl 6-Hydroxyhexanoate structure
tert-Butyl 6-Hydroxyhexanoate structure
Product Name:tert-Butyl 6-Hydroxyhexanoate
CAS No:73839-20-0
MF:C10H20O3
MW:188.264003753662
MDL:MFCD09952156
CID:554802
PubChem ID:13490264
Update Time:2025-04-19

tert-Butyl 6-Hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,6-hydroxy-, 1,1-dimethylethyl ester
    • tert-Butyl 6-Hydroxyhexanoate
    • 6-Hydroxy-hexanoic Acid 1,1-Dimethylethyl Ester
    • DTXSID00542071
    • AKOS006310997
    • CS-0235789
    • EN300-1609105
    • AKNVIQFNWMMKEE-UHFFFAOYSA-N
    • BS-49846
    • SY327420
    • t-Butyl 6-hydroxyhexanoate
    • FT-0664134
    • C90533
    • MFCD09952156
    • tert-Butyl6-Hydroxyhexanoate
    • BP-28094
    • 73839-20-0
    • SCHEMBL2099463
    • MDL: MFCD09952156
    • Inchi: 1S/C10H20O3/c1-10(2,3)13-9(12)7-5-4-6-8-11/h11H,4-8H2,1-3H3
    • InChI Key: AKNVIQFNWMMKEE-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 188.14100
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.88080

tert-Butyl 6-Hydroxyhexanoate Pricemore >>

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TRC
B691995-250mg
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$ 115.00 2023-04-18
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$ 173.00 2023-09-08
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$ 257.00 2023-04-18
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$ 580.00 2023-09-08
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$ 1062.00 2023-09-08
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$ 1975.00 2023-04-18
abcr
AB569617-250 mg
t-Butyl 6-hydroxyhexanoate, 95%; .
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€113.20 2023-06-14
abcr
AB569617-1 g
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€195.10 2023-06-14
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Ambeed
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tert-Butyl 6-Hydroxyhexanoate Production Method

tert-Butyl 6-Hydroxyhexanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:73839-20-0)tert-Butyl 6-Hydroxyhexanoate
Order Number:A962483
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:14
Price ($):273.0/976.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:73839-20-0)tert-Butyl 6-Hydroxyhexanoate
A962483
Purity:99%/99%
Quantity:5g/25g
Price ($):273.0/976.0
Email